Cas no 1324107-68-7 (5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1324107-68-7
• MF: C₂₀H₁₇N₅O₂S
• MW: 391.446282148361
• CID: 6222750
• PubChem ID: 49746324
• Update Time: 2025-07-20

5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• F6064-1664
• VU0530924-1
• 5-[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole
• 1324107-68-7
• (1-methyl-3-phenyl-1H-pyrazol-5-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• AKOS024530738
• (2-methyl-5-phenylpyrazol-3-yl)-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone

• Inchi： 1S/C20H17N5O2S/c1-24-16(10-15(22-24)13-6-3-2-4-7-13)20(26)25-11-14(12-25)19-21-18(23-27-19)17-8-5-9-28-17/h2-10,14H,11-12H2,1H3
• InChI Key： CIZUREHUSAMPQA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2CN(C(C3=CC(C4C=CC=CC=4)=NN3C)=O)C2)=N1

Computed Properties

• Exact Mass: 391.11029598g/mol
• Monoisotopic Mass: 391.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1324107-68-7)

The compound 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1324107-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both the pyrazole and oxadiazole moieties in its structure has been shown to confer high binding affinity to specific kinase targets, making it a valuable candidate for further optimization. In particular, researchers have explored its potential in targeting aberrant signaling pathways involved in cancer and inflammatory diseases.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for the production of high-purity material in scalable quantities. Recent publications have detailed optimized protocols for the synthesis of 1324107-68-7, which involve multi-step reactions with careful control of reaction conditions to ensure high yields and minimal byproducts. These advancements are critical for enabling further pharmacological evaluation and preclinical studies.

In vitro and in vivo studies have demonstrated that 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole exhibits potent inhibitory activity against several disease-relevant kinases. For example, it has shown nanomolar potency against specific isoforms of the PI3K and MAPK families, which are often dysregulated in various cancers. Additionally, preliminary data suggest that the compound may have favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further structural optimization to improve selectivity are areas of active investigation. Recent studies have employed computational modeling and structure-activity relationship (SAR) analyses to guide the design of derivatives with enhanced properties.

In conclusion, 5-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole represents a promising lead compound in the search for new kinase inhibitors. Ongoing research efforts are focused on elucidating its full therapeutic potential and addressing the remaining challenges in its development. The compound's unique structural features and biological activity make it a compelling subject for future studies in chemical biology and drug discovery.